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Compound Overview and Mechanism of Action

Rosabulin (also known as STA 5312) is a potent, orally bioactive small molecule identified as a

microtubule inhibitor with broad-spectrum antitumor activity [1] [2]. It functions by binding to tubulin, the

building block of microtubules, thereby suppressing microtubule assembly [1]. This disruption of the

cytoskeleton leads to a halt in cell division, specifically by arresting the cell cycle at the G2/M phase, and

ultimately induces programmed cell death (apoptosis) in tumor cells [1] [2]. Its activity against cancer cell

lines that express P-glycoprotein (a mediator of multi-drug resistance) highlights its potential value in

treating resistant cancers [1].

The following diagram illustrates the core mechanism of action of Rosabulin and its subsequent effects on

cancer cells.
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Physicochemical and Pharmacokinetic Properties

The table below summarizes the key characteristics of Rosabulin, which are fundamental for designing

experimental formulations [1] [2].

Table 1: Physicochemical and Pharmacokinetic Profile of Rosabulin

Property Value

CAS Number 501948-05-6

Molecular Formula C₂₂H₁₆N₄O₂S

Molecular Weight 400.45 g/mol

Purity ≥98%

Appearance Light yellow to green yellow solid powder
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Property Value

Melting Point 233°C

LogP 4.061

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 5

Solubility in DMSO ~50 mg/mL (~124.86 mM)

Route of Administration Oral, Intravenous

Primary Mechanism Microtubule Assembly Inhibition

Preclinical Dosing and Efficacy Data

Available data indicates that Rosabulin has shown efficacy in preclinical models, though specific detailed

dosing schedules (e.g., mg/kg, frequency, duration) for standard in vivo studies are not explicitly detailed in

the available literature.

Table 2: Summary of Preclinical Efficacy Findings for Rosabulin

Model Type Findings Reference

In Vitro Anti-
proliferative
Activity

IC₅₀ values in the nanomolar range against a wide panel of human

cancer cell lines (e.g., leukemia, lymphoma, breast, colon, uterine
cancers). Active against cell lines with a multi-drug resistant (MDR)

phenotype.

[1] [2]

In Vivo Antitumor
Activity

Exhibited in vivo activity in several murine tumors and human tumor

xenograft models, including models of drug-resistant tumors, when
administered orally or intravenously.

[1] [2]
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Experimental Protocols

In Vitro Tubulin Polymerization Assay

This protocol is used to confirm the primary mechanism of action of Rosabulin [3].

Principle: The assay monitors the increase in light scattering or fluorescence that occurs as tubulin

monomers polymerize into microtubules in vitro. An inhibitor will slow or prevent this increase.
Materials: Purified tubulin protein, GTP, polymerization buffer (typically containing PIPES, MgCl₂,

EGTA, and glycerol), a thermostatic spectrophotometer or fluorometer.
Procedure:

Prepare a solution of tubulin (e.g., 2-3 mg/mL) in ice-cold polymerization buffer supplemented
with GTP.

Incubate the tubulin solution with Rosabulin (at various concentrations, e.g., in the nanomolar
to micromolar range) or a vehicle control (e.g., DMSO) on ice.

Transfer the reaction mixture to a pre-warmed cuvette in a spectrophotometer set at 37°C.
Immediately monitor the increase in absorbance at 340 nm (turbidity) every minute for 30-60

minutes.
Compare the polymerization kinetics of the Rosabulin-treated samples to the vehicle control

and a known microtubule inhibitor (e.g., colchicine) as a positive control.
Data Analysis: Calculate the rate of polymerization and the maximum extent of polymerization for

each condition. The IC₅₀ value for inhibition can be determined from the concentration-response
curve.

Cell Cycle Analysis by Flow Cytometry

This protocol assesses the cellular consequence of microtubule inhibition [3].

Principle: Cells treated with Rosabulin arrest in the G2/M phase of the cell cycle. Their DNA content

can be quantified using a fluorescent DNA dye and analyzed by flow cytometry.
Materials: Cultured cancer cells (e.g., MCF-7, A549), Rosabulin, DMSO, phosphate-buffered saline

(PBS), 70% ethanol, propidium iodide (PI) staining solution containing RNase A, flow cytometer.
Procedure:

Seed cells and treat with Rosabulin at its IC₅₀ or multiple concentrations for 24-48 hours.
Harvest cells (including floating cells), wash with PBS, and fix in ice-cold 70% ethanol at -20°C

for several hours or overnight.
Wash the fixed cells to remove ethanol and resuspend in PI staining solution.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 8 Tech Support

https://www.smolecule.com/products/s548484?utm_src=pdf-body
https://www.mdpi.com/1420-3049/28/3/1481
https://www.smolecule.com/products/s548484?utm_src=pdf-body
https://www.smolecule.com/products/s548484?utm_src=pdf-body
https://www.mdpi.com/1420-3049/28/3/1481
https://www.smolecule.com/products/s548484?utm_src=pdf-body
https://www.smolecule.com/products/s548484?utm_src=pdf-body
https://www.smolecule.com/products/s548484?utm_src=pdf-body
https://www.smolecule.com/products/s548484?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Incubate in the dark at room temperature for 30-60 minutes.

Analyze the DNA content of the cells using a flow cytometer with an excitation wavelength of
488 nm and detection at >570 nm.

Data Analysis: Use flow cytometry software to deconvolute the histograms and determine the
percentage of cells in the Sub-G1, G0/G1, S, and G2/M phases. A significant increase in the G2/M

population indicates effective cell cycle arrest.

Formulation and Dosing for Animal Studies

While exact doses are not public, the following provides standard formulation methods for in vivo

administration based on supplier data [2].

Oral Administration (PO):
Formulation 1 (Suspension): Suspend Rosabulin in a 0.5% carboxymethyl cellulose sodium
(CMC-Na) solution.

Formulation 2 (Solution): Dissolve Rosabulin in PEG400.
Intravenous Administration (IV):

Formulation 1: Use a mixture of DMSO : Tween 80 : Saline = 10 : 5 : 85.
Formulation 2: Use a mixture of DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45.

Note: For all formulations involving organic solvents, the final concentration of solvents like DMSO
should be kept as low as possible to avoid toxicity in animals. It is critical to validate the stability and

homogeneity of the formulation before use.

Integrated Research Workflow

The diagram below outlines a proposed workflow for evaluating Rosabulin in a preclinical drug discovery

setting, integrating the protocols described above.
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Discussion and Future Perspectives

Rosabulin represents a promising chemotherapeutic agent targeting a well-validated pathway. Its oral

bioavailability is a significant advantage over many intravenous chemotherapeutics [1]. Furthermore, its

demonstrated activity against multi-drug resistant (MDR) cancer cell lines suggests it could overcome a

major clinical hurdle in oncology [1] [2].

Future work should focus on:

Defining Standard Dosing: Establishing optimized and detailed dosing regimens (mg/kg, frequency,

treatment cycle) for specific in vivo cancer models.
Toxicology Profile: Conducting comprehensive toxicological studies to determine the maximum

tolerated dose (MTD) and potential off-target effects.
Combination Therapies: Exploring the synergistic potential of Rosabulin with other anticancer

agents, such as targeted therapies or immunotherapies.
Biomarker Identification: Identifying predictive biomarkers that can help select patient populations

most likely to respond to Rosabulin therapy.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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